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Compound of Interest

Compound Name: 4-Bromo-2-chlorotoluene

Cat. No.: B1273142

Essential Safety and Handling Guide for 4-Bromo-2-
chlorotoluene

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-Bromo-2-chlorotoluene.
Adherence to these protocols is vital for ensuring a safe laboratory environment.

Physicochemical and Hazard Data

A summary of key quantitative data for 4-Bromo-2-chlorotoluene is presented below.
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Property Value

CAS Number 89794-02-5[1][2][3]

Molecular Formula C7HeBIrCI[1]

Molecular Weight 205.48 g/mol [1][3]

Boiling Point 212 °C (lit)[3]

Density 1.54 g/mL at 25 °C (lit.)[3]

Flash Point 104.4 °C (219.9 °F) - closed cup][3]
Signal Word Warning[1][4]

H315: Causes skin irritation.[1][2][4] H319:
Causes serious eye irritation.[1][2][4] H335: May

Hazard Statements cause respiratory irritation.[1][4] H302 + H312 +
H332: Harmful if swallowed, in contact with skin
or if inhaled.[1]

Operational Plan: Safe Handling Protocol

A systematic approach is essential when handling 4-Bromo-2-chlorotoluene to minimize
exposure and prevent accidents.

Engineering Controls

o Ventilation: Always handle 4-Bromo-2-chlorotoluene in a well-ventilated area. For all
procedures that may generate vapors or aerosols, use a certified chemical fume hood.[1][4]

[5]

o Safety Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and in close proximity to the workstation.[5][6]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical.
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PPE Category

Minimum Requirement

Best Practices

Eye and Face Protection

Chemical safety goggles or a

face shield.

Goggles should conform to
European Standard EN 166 or
OSHA's 29 CFR 1910.133
regulations.[1][5]

Hand Protection

Chemical-resistant gloves.

Wear chemical impermeable
gloves; inspect for damage

before each use.[1][4]

Skin and Body Protection

Laboratory coat and

appropriate protective clothing.

Wear a lab coat and clothing

that prevents skin exposure.[1]

[5]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Use a respirator if exposure
limits are exceeded or if
irritation is experienced,
especially in poorly ventilated
areas.[1][5]

Handling Procedures

» Avoid contact with skin, eyes, and clothing.[4][6][7]

First Aid Measures

Do not breathe vapors or mists.[1][4]

Keep containers tightly closed when not in use.[4][5]

Immediate action is critical in case of exposure.

Wash hands thoroughly after handling the substance.[1][2][5]

Use non-sparking tools to prevent fire from electrostatic discharge.[4]

« Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, provide artificial respiration and seek immediate medical attention.[1][4]
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» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes and seek medical attention.[1][4][5]

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
making sure to rinse under the eyelids. Remove contact lenses if present and easy to do so.
Seek immediate medical attention.[1][4][5]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
water or milk. Never give anything by mouth to an unconscious person. Call a physician or
poison control center immediately.[1][5][6]

Disposal Plan

Proper disposal of 4-Bromo-2-chlorotoluene and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

» Waste Collection: Collect all waste material containing 4-Bromo-2-chlorotoluene in
suitable, sealed, and properly labeled containers for disposal.[4][8] Do not mix with other
waste.

» Disposal Method: Dispose of the contents and container at an approved waste disposal
facility.[1][4][5] All disposal practices must be in accordance with applicable federal, state,
and local regulations.[2]

o Contaminated Containers: Handle uncleaned containers as you would the product itself.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 4-Bromo-2-
chlorotoluene, from preparation to disposal.
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Workflow for Safe Handling of 4-Bromo-2-chlorotoluene
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Caption: Safe handling workflow for 4-Bromo-2-chlorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-Bromo-2-
chlorotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273142#personal-protective-equipment-for-
handling-4-bromo-2-chlorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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